2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile

• IUPAC Name: 2,6-diamino-4-(4-bromo-5-ethylthiophen-2-yl)-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C13H11BrN4S2/c1-2-9-8(14)3-10(19-9)11-6(4-15)12(17)20-13(18)7(11)5-16/h3,11H,2,17-18H2,1H3
• InChI Key: UJKQWUSXUHDHHJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(S1)C2C(=C(SC(=C2C#N)N)N)C#N)Br
• Molecular Formula: C13H11BrN4S2
• Molecular Weight: 367.3 g/mol

Description

2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile, also known as DABT, is a heterocyclic compound that has shown promising results in various scientific research applications. It is a member of the thiopyran family and has a unique molecular structure that makes it an interesting target for further investigation.

Mechanism of Action

The exact mechanism of action of 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in cell growth and division. 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, as well as the activity of various kinases and phosphatases.
Biochemical and Physiological Effects:
2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of bacterial and fungal growth, and the modulation of various signaling pathways involved in cell growth and division.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile in lab experiments is its broad spectrum of activity against various bacterial and fungal strains, which makes it a useful tool for studying the mechanisms of action of antimicrobial agents. However, one limitation is that the exact mechanism of action of 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile, including further investigation of its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential as a therapeutic agent for various diseases. Additionally, the use of 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile in combination with other drugs or therapies may enhance its effectiveness and broaden its potential applications.

Scientific Research Applications

2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile has shown potential in various scientific research applications, including as an antitumor agent, an antibacterial agent, and an antifungal agent. Studies have shown that 2,6-diamino-4-(4-bromo-5-ethyl-2-thienyl)-4H-thiopyran-3,5-dicarbonitrile can inhibit the growth of cancer cells and has a broad spectrum of activity against various bacterial and fungal strains.